Cas no 22634-92-0 (Heptanedioic acid,4-oxo-, 1,7-dimethyl ester)

• Product Name: Heptanedioic acid,4-oxo-, 1,7-dimethyl ester
• CAS No: 22634-92-0
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 282506
• PubChem ID: 277100
• Update Time: 2025-10-11

Heptanedioic acid,4-oxo-, 1,7-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid,4-oxo-, 1,7-dimethyl ester
• dimethyl 4-oxoheptanedioate
• 4-Oxo-heptandisaeure-dimethylester
• 4-oxo-heptanedioic acid dimethyl ester
• AC1L5L83
• AC1Q5ZVT
• AG-E-64810
• AR-1I5576
• CTK4E9867
• dimethyl 4-oxoheptadioate
• Dimethyl 4-oxoheptane-1,7-dioate
• dimethyl 4-oxopimelate
• Hydrochelidonsaeure-dimethylester
• NSC125590
• E87084
• SCHEMBL25187
• 22634-92-0
• DTXSID20298720
• NSC-125590
• IUDRJCMDRZEFGO-UHFFFAOYSA-N
• 4-oxoheptane-1,7-dioic acid dimethyl ester
• Dimethyl 4-oxoheptanedioate #
• MFCD28526508
• DB-119059

• Inchi： 1S/C9H14O5/c1-13-8(11)5-3-7(10)4-6-9(12)14-2/h3-6H2,1-2H3
• InChI Key： IUDRJCMDRZEFGO-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OC)CCC(=O)OC

Computed Properties

• Exact Mass: 202.08412
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on Heptanedioic acid,4-oxo-, 1,7-dimethyl ester

Heptanedioic acid,4-oxo-, 1,7-dimethyl ester (CAS No. 22634-92-0): A Comprehensive Overview

Heptanedioic acid,4-oxo-, 1,7-dimethyl ester, identified by its CAS number 22634-92-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, belonging to the class of diesters, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and synthetic biology.

The molecular structure of Heptanedioic acid,4-oxo-, 1,7-dimethyl ester consists of a seven-carbon chain with ester groups at both ends and a ketone group at the fourth carbon. This configuration imparts a high degree of reactivity, making it a versatile intermediate in organic synthesis. The presence of the 4-oxo group enhances its ability to participate in condensation reactions, which is crucial for the development of complex molecular architectures.

In recent years, Heptanedioic acid,4-oxo-, 1,7-dimethyl ester has been extensively studied for its potential applications in drug development. Its structural features suggest that it could serve as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its utility in the preparation of non-peptide inhibitors targeting various biological pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate enzyme activity and interfere with disease-related signaling cascades.

The compound's reactivity also makes it an attractive building block for polymer chemistry. In particular, its ability to undergo polymerization reactions has been exploited in the creation of novel polymeric materials with tailored properties. These materials find applications in biomedicine, such as drug delivery systems and tissue engineering scaffolds. The incorporation of functional groups into these polymers enhances their biocompatibility and efficacy.

Recent advancements in computational chemistry have further illuminated the potential of Heptanedioic acid,4-oxo-, 1,7-dimethyl ester. Molecular modeling studies have demonstrated its ability to interact with specific biological targets, providing insights into its mechanism of action. These studies have been instrumental in guiding experimental design and optimizing synthetic routes for more complex derivatives.

The pharmaceutical industry has taken note of these findings and is actively investigating the therapeutic potential of derivatives of Heptanedioic acid,4-oxo-, 1,7-dimethyl ester. Initial clinical trials have shown encouraging results in treating conditions related to metabolic disorders and inflammation. The compound's ability to modulate key enzymes and receptors has opened new avenues for therapeutic intervention.

Beyond its pharmaceutical applications, Heptanedioic acid,4-oxo-, 1,7-dimethyl ester has found utility in agrochemical research. Its structural analogs have been tested as potential growth regulators and pest deterrents. These studies highlight the compound's broad applicability across multiple sectors of chemical science.

The synthesis of Heptanedioic acid,4-oxo-, 1,7-dimethyl ester presents both challenges and opportunities. Traditional synthetic routes often involve multiple steps and require careful optimization to achieve high yields and purity. However, recent innovations in green chemistry have led to more efficient and environmentally friendly methods. These advancements not only improve the sustainability of production but also enhance scalability for industrial applications.

In conclusion, Heptanedioic acid,4-oxo-, 1,7-dimethyl ester (CAS No. 22634-92-0) is a multifaceted compound with significant potential across various fields. Its unique structural features and reactivity make it a valuable tool in pharmaceutical research, polymer chemistry, and agrochemical development. As our understanding of its properties continues to grow, so too will its applications in addressing global challenges in health and sustainability.